Cas no 2172049-82-8 (2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid)

• Product Name: 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid
• CAS No: 2172049-82-8
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6264454
• PubChem ID: 165580926
• Update Time: 2025-06-10

2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid
• EN300-1529340
• 2-[3-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(prop-2-yn-1-yl)butanamido]acetic acid
• 2172049-82-8

• Inchi： 1S/C27H28N2O5/c1-2-13-29(16-26(31)32)25(30)14-19(18-11-12-18)15-28-27(33)34-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h1,3-10,18-19,24H,11-17H2,(H,28,33)(H,31,32)
• InChI Key： KHQRSVJPKVJHLG-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)N(CC#C)CC(=O)O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid

Comprehensive Analysis of 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid (CAS No. 2172049-82-8)

The compound 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid (CAS No. 2172049-82-8) is a highly specialized organic molecule with significant potential in pharmaceutical research and peptide synthesis. Its complex structure features a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a prop-2-yn-1-yl moiety, making it a versatile intermediate for drug discovery and bioconjugation. Researchers are increasingly interested in this compound due to its role in click chemistry applications and its ability to facilitate site-specific modifications in biomolecules.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2172049-82-8 has surged, driven by advancements in proteomics and targeted therapy. The compound’s alkyne functional group enables efficient Huisgen cycloaddition, a cornerstone of bioorthogonal chemistry. This property aligns with the growing trend of precision medicine, where researchers seek tools to engineer customized therapeutics with minimal off-target effects. Notably, its cyclopropyl ring enhances metabolic stability, a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

The synthesis of 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid involves multi-step solid-phase peptide synthesis (SPPS) protocols, leveraging the Fmoc strategy for N-terminal protection. Its carboxylic acid terminus allows further derivatization, catering to peptide-drug conjugate (PDC) development—a hot topic in oncology research. Analysts highlight its compatibility with automated synthesizers, addressing the industry’s push toward high-throughput screening and combinatorial chemistry.

From a market perspective, CAS No. 2172049-82-8 is gaining traction among CROs (Contract Research Organizations) and academic labs focusing on biologics. Its utility in antibody-drug conjugates (ADCs) and PROTACs (Proteolysis-Targeting Chimeras) underscores its relevance in next-generation therapeutics. Frequently searched queries like “Fmoc-alkyne amino acid applications” or “cyclopropyl in drug design” reflect user interest in its mechanistic advantages. Furthermore, its low cytotoxicity profile makes it suitable for in vivo studies, a priority for translational research.

Quality control of 2172049-82-8 relies on advanced HPLC and LC-MS techniques to ensure high purity (>95%), a non-negotiable criterion for GMP-compliant production. Storage recommendations typically emphasize -20°C conditions to preserve its reactivity, a detail often queried in scientific forums. As the biopharmaceutical industry evolves, this compound’s role in pegylation and fluorescent labeling is expected to expand, cementing its status as a building block for innovation.

In conclusion, 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid exemplifies the intersection of chemical ingenuity and therapeutic potential. Its design addresses key challenges in molecular engineering, resonating with trends like personalized medicine and sustainable chemistry. For researchers navigating structure-activity relationships (SAR) or bioconjugate optimization, this compound offers a robust toolkit to bridge bench-to-bedside gaps.